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Compound of Interest

Compound Name: Methyl 2-acetoxybenzoate

Cat. No.: B1217854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-acetoxybenzoate, also known as methyl acetylsalicylate, is an organic compound

with the CAS number 580-02-9.[1][2] It is a derivative of salicylic acid and finds application in

the synthesis of pharmaceuticals and fragrances.[1] This technical guide provides a

comprehensive overview of the safety and handling precautions necessary for the use of

Methyl 2-acetoxybenzoate in a laboratory and research setting. Due to the limited availability

of a comprehensive, official Safety Data Sheet (SDS) from major suppliers, this guide has been

compiled from available data sources. Contradictory information exists regarding its hazard

classification, and this guide will present the available data with appropriate context.

Hazard Identification and Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a framework for the hazardous properties of Methyl 2-acetoxybenzoate. The GHS information

provided by one company from one notification to the ECHA C&L Inventory indicates the

following classification:

Table 1: GHS Classification
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Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation

Source: PubChem[3]

It is important to note that some sources state that Methyl 2-acetoxybenzoate is not classified

as hazardous under the 2012 OSHA Hazard Communication Standard and does not appear to

be overly harmful.[4] However, given the GHS classification from a regulatory inventory, it is

prudent to handle this compound with the precautions outlined in this guide.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Source

CAS Number 580-02-9 [1][2][5][6]

Molecular Formula C₁₀H₁₀O₄ [2]

Molecular Weight 194.19 g/mol [1]

Appearance
White to almost white powder

or crystal
[5]

Melting Point 47.0 to 51.0 °C [5]

Boiling Point 136 °C at 9 mmHg [5]

Solubility Soluble in Methanol [5]

Flash Point 121.4ºC [7]

One source describes the substance as "Highly Flammable"[7], which is inconsistent with a

flash point of 121.4°C. Therefore, this classification should be treated with caution, and as a

combustible solid, it should be kept away from ignition sources.

Safe Handling and Storage
Adherence to proper handling and storage protocols is paramount to ensure the safety of

laboratory personnel.

Handling
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

minimize inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin contact.
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Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where the chemical is handled. Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Recommended storage temperature is below 15°C in a cool and dark place.[5]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Accidental Release Measures
A clear and practiced protocol for managing accidental releases is essential.

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (PPE) as outlined in Section 3.1. Avoid breathing dust.

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Clean-up:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it into a suitable, labeled container for disposal.

For large spills, cordon off the area and follow emergency procedures.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: As a combustible solid, it may burn in a fire, producing irritating or toxic

gases (e.g., carbon monoxide, carbon dioxide).

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Consult with a licensed professional waste disposal service to

ensure proper disposal.

Diagrams
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Logical Workflow for Handling a Chemical Spill

Initial Actions
Assessment

Cleanup Procedure

Emergency ResponseSpill Occurs Evacuate Immediate Area Alert Supervisor and
Safety Officer Assess Spill Size and Hazard Small &

Manageable?

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)Yes

Contact Emergency
Services

No

Contain Spill with
Inert Absorbent Material

Carefully Sweep/Scoop Up
and Place in Labeled Container Decontaminate Spill Area Dispose of Waste

According to Regulations

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of Methyl 2-acetoxybenzoate.

First Aid Response to Exposure
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Exposure Event

Routes of Exposure & Immediate Actions

First Aid Procedures

Medical Attention

Exposure to Methyl 2-acetoxybenzoate

InhalationSkin Contact Eye ContactIngestion

Move to Fresh AirRemove Contaminated Clothing Rinse Eyes with Water (15 min)Rinse Mouth

Seek Immediate
Medical Attention

Wash Skin with Soap & Water Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure to Methyl 2-acetoxybenzoate.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS) provided by the manufacturer. Always consult the

most current SDS for the specific product you are using and follow all applicable safety

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://cymitquimica.com/products/3B-A0114/methyl-acetylsalicylate/
https://www.medchemexpress.com/methyl-2-acetoxybenzoate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-acetylsalicylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-acetylsalicylic-acid
https://pubs.acs.org/doi/10.1021/acs.jchemed.4c00708
https://www.tcichemicals.com/IN/en/p/A0114
https://www.tcichemicals.com/IN/en/p/A0114
https://www.medchemexpress.com/methyl-2-acetoxybenzoate.html?locale=ja-JP
https://www.chemsrc.com/en/cas/580-02-9_1057952.html
https://www.benchchem.com/product/b1217854#safety-and-handling-precautions-for-methyl-2-acetoxybenzoate
https://www.benchchem.com/product/b1217854#safety-and-handling-precautions-for-methyl-2-acetoxybenzoate
https://www.benchchem.com/product/b1217854#safety-and-handling-precautions-for-methyl-2-acetoxybenzoate
https://www.benchchem.com/product/b1217854#safety-and-handling-precautions-for-methyl-2-acetoxybenzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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